Cas no 1379339-00-0 (3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 1379339-00-0
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6605246
• PubChem ID: 53403885
• Update Time: 2025-06-08

3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol
• EN300-1866751
• 1379339-00-0

• Inchi： 1S/C10H12F2O2/c1-14-7-5-9(11)8(3-2-4-13)10(12)6-7/h5-6,13H,2-4H2,1H3
• InChI Key： HEADQJFWOWBZJZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCCO)F)OC

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol

Research Brief on 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol (CAS: 1379339-00-0): Recent Advances and Applications

3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol (CAS: 1379339-00-0) is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and emerging biological activities.

The compound's structural motif, featuring a difluoromethoxy-substituted phenyl ring, is of particular interest due to its ability to modulate electronic and steric properties, which can enhance binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study reported a 50% inhibitory concentration (IC₅₀) of 0.8 µM for the lead compound, suggesting its potential as a scaffold for nonsteroidal anti-inflammatory drug (NSAID) development.

In addition to its anti-inflammatory properties, recent research has uncovered its utility in oncology. A preprint from BioRxiv (2024) revealed that 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol derivatives can selectively target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancers such as breast and prostate malignancies. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions, identifying a hydrogen bond network between the fluorine atoms and key residues in the PI3K catalytic domain.

Synthetic methodologies for 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol have also advanced. A 2023 Organic Letters publication detailed a streamlined two-step synthesis from 2,6-difluoro-4-methoxybenzaldehyde, achieving an 85% overall yield via reductive amination followed by palladium-catalyzed hydrogenation. This protocol offers scalability advantages for industrial production, addressing previous challenges in large-scale preparation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol derivatives. A recent ACS Pharmacology & Translational Science article (2024) highlighted issues with metabolic stability in hepatic microsome assays, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic resistance while maintaining target affinity.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol represents a versatile scaffold with dual therapeutic potential in inflammation and oncology. Future research directions may focus on prodrug strategies to enhance bioavailability and the exploration of its interactions with additional disease-relevant targets. The compound's CAS number (1379339-00-0) continues to appear in patent applications, underscoring its commercial relevance in pharmaceutical development.